1-Methyl-2-(4-methylphenyl)-2-oxoethyl 1,3-dioxo-2-[4-(propoxycarbonyl)phenyl]isoindoline-5-carboxylate

• Molecular Formula: C29H25NO7
• Molecular Weight: 499.5 g/mol
• IUPAC Name: [1-(4-methylphenyl)-1-oxopropan-2-yl] 1,3-dioxo-2-(4-propoxycarbonylphenyl)isoindole-5-carboxylate
• InChI: InChI=1S/C29H25NO7/c1-4-15-36-28(34)20-9-12-22(13-10-20)30-26(32)23-14-11-21(16-24(23)27(30)33)29(35)37-18(3)25(31)19-7-5-17(2)6-8-19/h5-14,16,18H,4,15H2,1-3H3
• InChI Key: RIDOLNIEZCXDOB-UHFFFAOYSA-N
• SMILES: CCCOC(=O)C1=CC=C(C=C1)N2C(=O)C3=C(C2=O)C=C(C=C3)C(=O)OC(C)C(=O)C4=CC=C(C=C4)C

Description

1-Methyl-2-(4-methylphenyl)-2-oxoethyl 1,3-dioxo-2-[4-(propoxycarbonyl)phenyl]isoindoline-5-carboxylate is a chemical compound with potential applications in scientific research. This compound is also known as MDL-29951 and belongs to the class of isoindoline carboxylates.

Mechanism of Action

The mechanism of action of MDL-29951 involves its binding to the glycine site of the NMDA receptor, which is located on the NR1 subunit. This binding prevents the binding of glycine, which is an obligatory co-agonist of the NMDA receptor, and thus blocks the receptor activation. MDL-29951 has been shown to have a higher affinity for the glycine site than glycine itself, which makes it a potent antagonist of the NMDA receptor.
Biochemical and Physiological Effects
The biochemical and physiological effects of MDL-29951 are related to its action on the NMDA receptor. By blocking the receptor activation, MDL-29951 can modulate synaptic transmission and prevent excitotoxicity. This can have beneficial effects on neuronal survival and function, particularly in conditions where excessive glutamate release is involved, such as ischemia, traumatic brain injury, and neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The advantages of using MDL-29951 in lab experiments include its selectivity for the NMDA receptor and its potency as an antagonist. This makes it a useful tool for studying the role of the NMDA receptor in synaptic plasticity and learning and memory processes. However, the limitations of using MDL-29951 include its potential off-target effects, as well as the need for careful dosing and monitoring to avoid toxicity.

Future Directions

There are several future directions for research on MDL-29951. One area of interest is the potential therapeutic applications of this compound in neurological disorders, such as stroke, traumatic brain injury, and Alzheimer's disease. Another area of interest is the development of more selective and potent NMDA receptor antagonists based on the structure of MDL-29951. Finally, further studies are needed to elucidate the mechanisms of action of MDL-29951 and its effects on synaptic plasticity and learning and memory processes.
Conclusion
In conclusion, 1-Methyl-2-(4-methylphenyl)-2-oxoethyl 1,3-dioxo-2-[4-(propoxycarbonyl)phenyl]isoindoline-5-carboxylate is a chemical compound with potential applications in scientific research. This compound acts as a selective antagonist of the NMDA receptor and has beneficial effects on neuronal survival and function. While there are limitations to its use, MDL-29951 represents a useful tool for studying the role of the NMDA receptor in synaptic plasticity and learning and memory processes. Further research is needed to explore the potential therapeutic applications of this compound and to develop more selective and potent NMDA receptor antagonists.

Synthesis Methods

The synthesis of MDL-29951 involves several steps, starting with the reaction between 4-methylacetophenone and ethyl chloroacetate to form ethyl 4-methyl-3-oxobutanoate. This compound is then reacted with hydrazine to form ethyl 4-methyl-3-hydrazinobutanoate, which is further reacted with phthalic anhydride to form 1,3-dioxo-2-(4-methylphenyl)isoindoline-5-carboxylic acid hydrazide. Finally, this compound is esterified with 4-(propoxycarbonyl)phenyl chloroformate to form MDL-29951.

Scientific Research Applications

MDL-29951 has potential applications in scientific research, particularly in the field of neuroscience. This compound has been shown to act as a selective antagonist of the N-methyl-D-aspartate (NMDA) receptor, which is an ionotropic glutamate receptor that plays a critical role in synaptic plasticity and learning and memory processes. By blocking the NMDA receptor, MDL-29951 can modulate synaptic transmission and prevent excitotoxicity, which is the pathological process by which excessive glutamate release leads to neuronal damage and death.